5-benzyl-3-(4-(dimethylamino)phenyl)-2-phenyldihydro-2H-pyrrolo[3,4-d]isoxazole-4,6(5H,6aH)-dione

• IUPAC Name: 5-benzyl-3-[4-(dimethylamino)phenyl]-2-phenyl-3a,6a-dihydro-3H-pyrrolo[3,4-d][1,2]oxazole-4,6-dione
• InChI: InChI=1S/C26H25N3O3/c1-27(2)20-15-13-19(14-16-20)23-22-24(32-29(23)21-11-7-4-8-12-21)26(31)28(25(22)30)17-18-9-5-3-6-10-18/h3-16,22-24H,17H2,1-2H3
• InChI Key: PFRSABFPMWBXNL-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=CC=C(C=C1)C2C3C(C(=O)N(C3=O)CC4=CC=CC=C4)ON2C5=CC=CC=C5
• Molecular Formula: C26H25N3O3
• Molecular Weight: 427.5 g/mol
• CAS RN: 308101-48-6

Description

The compound is a complex organic molecule with multiple functional groups. It contains a pyrrolo[3,4-d]isoxazole ring, which is a type of heterocyclic compound (compounds that contain atoms of at least two different elements in the ring). This type of compounds often exhibit interesting biological activities and are commonly found in many natural products and pharmaceuticals.

Molecular Structure Analysis

The molecular structure of this compound would likely be determined using techniques such as nuclear magnetic resonance (NMR) spectroscopy, infrared (IR) spectroscopy, and X-ray crystallography.

Chemical Reactions Analysis

The chemical reactivity of this compound would likely be influenced by the presence of the pyrrolo[3,4-d]isoxazole ring and the various substituents attached to it. The electron-rich nitrogen and oxygen atoms in the ring could potentially act as nucleophiles in reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties such as solubility, melting point, boiling point, etc., would be determined experimentally. The presence of polar functional groups in the molecule would likely make it somewhat soluble in polar solvents.

Mechanism of Action

The mechanism of action would depend on the specific biological activity of the compound. For example, many heterocyclic compounds act by binding to specific enzymes or receptors in the body.

Safety and Hazards

The safety and hazards associated with this compound would need to be determined through experimental testing. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

Future research could involve further exploration of the biological activity of this compound, as well as the development of synthetic methods for its preparation.